Cas no 30251-62-8 (1H-Indene,1-[(4-bromophenyl)methylene]-)

• Product Name: 1H-Indene,1-[(4-bromophenyl)methylene]-
• CAS No: 30251-62-8
• MF: C₁₆H₁₁Br
• MW: 283.162543535233
• CID: 316960
• PubChem ID: 1551260
• Update Time: 2025-04-19

1H-Indene,1-[(4-bromophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,1-[(4-bromophenyl)methylene]-
• 1-[(4-bromophenyl)methylidene]indene
• 1-(4-Brombenzyl)-2-thiopyridon
• 1-(4-Brombenzyl)-7-hydroxyisochinolin
• 1-(4-Brombenzyliden)inden
• 1-(4-bromo-benzyl)-1H-pyridine-2-thione
• 1-(4-bromo-benzyl)-isoquinolin-7-ol
• 1-(p-Brom-benzyliden)-inden
• 2(1H)-Pyridinethione, 1-[(4-bromophenyl)methyl]-
• CTK2D5313
• (1E)-1-[(4-bromophenyl)methylidene]indene
• NCGC00184150-02
• NSC110378
• AKOS030510745
• NCGC00184150-01
• NSC-110378
• CHEMBL1890595
• 30251-62-8
• indene, 1-(4-bromobenzylidene)
• (E)-1-(4-bromobenzylidene)-1H-indene
• (1E)-1-[(4-bromophenyl)methylene]indene

• Inchi： 1S/C16H11Br/c17-15-9-5-12(6-10-15)11-14-8-7-13-3-1-2-4-16(13)14/h1-11H/b14-11+
• InChI Key： IKSNXMHAGMXMCA-SDNWHVSQSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C1\C=CC2C=CC=CC\1=2

Computed Properties

• Exact Mass: 282.00443
• Monoisotopic Mass: 282.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.446
• Boiling Point: 392°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.708
• PSA: 0